Cas no 1396803-50-1 (2,3-dimethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylbenzamide)

• Product Name: 2,3-dimethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylbenzamide
• CAS No: 1396803-50-1
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 6185566
• PubChem ID: 71790934
• Update Time: 2025-06-22

2,3-dimethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylbenzamide
• VU0538379-1
• AKOS024540845
• 2,3-dimethoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide
• F6233-0046
• 2,3-dimethoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide
• 2,3-dimethoxy-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzamide
• 1396803-50-1

• Inchi： 1S/C17H17N5O4/c1-21-17(24)22(20-19-21)12-9-7-11(8-10-12)18-16(23)13-5-4-6-14(25-2)15(13)26-3/h4-10H,1-3H3,(H,18,23)
• InChI Key： GQHJZCDFUCFXQM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(NC1C=CC(=CC=1)N1C(N(C)N=N1)=O)=O)OC

Computed Properties

• Exact Mass: 355.12805404g/mol
• Monoisotopic Mass: 355.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.8Ų

Additional information on 2,3-dimethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylbenzamide

2,3-Dimethoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1396803-50-1, commonly referred to as 2,3-dimethoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl)benzamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties in fields such as pharmaceuticals and materials science.

2,3-Dimethoxy-N-(4-(4-methyl-5-oxo...)benzamide is characterized by its complex molecular architecture, which includes a benzamide backbone substituted with methoxy groups at positions 2 and 3 of the benzene ring. The tetrazole moiety attached to the phenyl group introduces additional functionality, enhancing the compound's reactivity and versatility. Recent studies have highlighted its potential as a precursor for advanced materials and drug delivery systems.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that 2,3-dimethoxy-N-(4-(4-methyl...)benzamide can undergo selective substitution reactions to yield derivatives with tailored properties. For instance, the tetrazole group can act as a reactive site for click chemistry applications, enabling the construction of bioactive molecules with high precision.

In the context of pharmaceutical research, 2,3-dimethoxy-N-(4-(4-methyl...)benzamide has shown promise as a scaffold for developing bioactive agents. Its methoxy-substituted benzene ring contributes to enhanced solubility and stability in physiological environments. Furthermore, the tetrazole moiety has been implicated in modulating pharmacokinetic profiles, making this compound a valuable asset in drug design.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 2,3-dimethoxy-N-(4-(4-methyl...)benzamide. Quantum mechanical studies reveal that the molecule exhibits favorable electronic transitions that could be exploited in optoelectronic applications. These findings underscore its potential as a building block for functional materials such as organic semiconductors and light-emitting diodes (LEDs).

The synthesis of 2,3-dimethoxy-N-(4-(4-methyl...)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzamide core through amide bond formation and subsequent functionalization with methoxy groups via nucleophilic substitution reactions.

Moreover, 2,3-dimethoxy-N-(4-(4-methyl...)benzamide has been employed as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, researchers have utilized this compound to construct bioisosteres that mimic natural ligands for target proteins involved in diseases such as cancer and neurodegenerative disorders.

In summary, CAS No. 1396803-50-1, or 2,3-dimethoxy-N-(4-(4-methyl...)benzamide, represents a versatile and innovative molecule with broad applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing scientific research and industrial development.